Cas no 845266-25-3 (4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile)

4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile structure
845266-25-3 structure
Product Name:4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile
CAS No:845266-25-3
MF:C14H9N3O2
MW:251.240162611008
MDL:MFCD00209256
CID:716318
PubChem ID:2821796
Update Time:2025-04-19

4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4-(2,1,3-benzoxadiazol-5-ylmethoxy)-
    • 4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile
    • HMS1442M15
    • Maybridge3_004151
    • DTXSID80384895
    • FT-0753904
    • SCHEMBL23657926
    • IDI1_015538
    • 845266-25-3
    • J-513248
    • Oprea1_750110
    • 4-(Benzo[c][1,2,5]oxadiazol-5-ylmethoxy)benzonitrile
    • MFCD00209256
    • DB-026112
    • MDL: MFCD00209256
    • Inchi: 1S/C14H9N3O2/c15-8-10-1-4-12(5-2-10)18-9-11-3-6-13-14(7-11)17-19-16-13/h1-7H,9H2
    • InChI Key: JKBOZGOAPGJOBS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C#N)=CC=1)CC1C=CC2C(C=1)=NON=2

Computed Properties

  • Exact Mass: 251.06900
  • Monoisotopic Mass: 251.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 450.9°C at 760 mmHg
  • Flash Point: 226.5°C
  • Refractive Index: 1.659
  • PSA: 71.94000
  • LogP: 2.67348

4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B432328-10mg
4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile
845266-25-3
10mg
$ 50.00 2022-06-07
TRC
B432328-50mg
4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile
845266-25-3
50mg
$ 65.00 2022-06-07
TRC
B432328-100mg
4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile
845266-25-3
100mg
$ 80.00 2022-06-07
abcr
AB226002-1 g
4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile, 95%; .
845266-25-3 95%
1g
€44.40 2023-04-27
abcr
AB226002-1g
4-(2,1,3-Benzoxadiazol-5-ylmethoxy)benzonitrile, 95%; .
845266-25-3 95%
1g
€44.40 2023-09-12
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1629069-1g
4-(Benzo[c][1,2,5]oxadiazol-5-ylmethoxy)benzonitrile
845266-25-3 98%
1g
¥352.00 2024-07-28
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